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Compound of Interest

Compound Name: Berberine Hydrochloride-d6

Cat. No.: B10823139

Get Quote

Executive Summary
Berberine Hydrochloride-d6 (Berberine-d6) is the stable isotope-labeled analog of Berberine,

a quaternary ammonium isoquinoline alkaloid. It serves as the "gold standard" Internal

Standard (IS) for the precise quantification of Berberine in complex biological matrices (plasma,

urine, tissue homogenates) using LC-MS/MS. By incorporating six deuterium atoms (

) into the methoxy moieties at the C9 and C10 positions, Berberine-d6 retains the
chromatographic behavior of the analyte while providing mass-differentiation essential for
eliminating matrix effects and ionization variability.

This guide details the physicochemical specifications, validated LC-MS/MS protocols, and

handling requirements for researchers conducting pharmacokinetic (PK) and metabolic stability

studies.

Chemical Identity & Specifications
Unlike the parent compound (CAS 633-65-8), the deuterated form does not have a single,

universally harmonized CAS number across all chemical registries. It is frequently cataloged

under internal supplier codes or referenced via the parent CAS with an isotope modifier.
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Table 1: Physicochemical Specifications
Property Specification

Chemical Name
Berberine-d6 Chloride; 9,10-Dimethoxy-d6-

berberine chloride

Parent CAS
633-65-8 (Reference for regulatory

classification)

Specific CAS
Not universally assigned (Often listed as N/A or

supplier-specific)

Molecular Formula

Molecular Weight 377.85 g/mol (vs. 371.81 for unlabelled)

Isotopic Purity

Typically

deuterated forms (

)

Appearance Yellow to orange solid

Solubility
Soluble in Methanol, DMSO; slightly soluble in

water

Stability
Hygroscopic; Light-sensitive (Protect from direct

UV exposure)

Structural Analysis & Isotopic Labeling
The deuteration of Berberine is site-specific, targeting the two methoxy groups attached to the

isoquinoline ring system. This placement is strategic:

Metabolic Stability: The methoxy groups are primary sites for demethylation by CYP450

enzymes (forming Berberrubine). Deuteration at these sites can induce a Kinetic Isotope

Effect (KIE), potentially slowing metabolism if used as a tracer, but providing excellent

stability as an Internal Standard in ex vivo analysis.

Mass Shift: The +6 Da shift (336.1
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342.1 for the cation) is sufficient to avoid isotopic overlap with the natural abundance

isotopes of the analyte.

Diagram 1: Isotopic Labeling & MS Fragmentation Logic

MS/MS Transition Logic

Berberine (Analyte)
MW: 336.1 (Cation)

-OCH3 groups at C9, C10

Berberine-d6 (Internal Standard)
MW: 342.1 (Cation)

-OCD3 groups at C9, C10

 Deuteration
(+6 Da)

Product Ion (Parent)
m/z 320.2 or 292.1

(Loss of CH4 or C2H4O)

 CID Fragmentation

Product Ion (IS)
m/z 294.3

(Mass Shifted Fragment)

 CID Fragmentation

Click to download full resolution via product page

Caption: Structural relationship and mass spectrometry fragmentation pathways for Berberine

and its d6-analog.

Validated Applications in Drug Development
Internal Standard (IS) in LC-MS/MS
Berberine-d6 is the preferred IS for pharmacokinetic studies because it co-elutes with

Berberine. This co-elution ensures that the IS experiences the exact same matrix effects (ion

suppression or enhancement) as the analyte at the moment of ionization.

Mechanism of Action:

Correction of Ionization Variability: If plasma phospholipids suppress the signal of Berberine

by 20% at 2.5 minutes, they will suppress Berberine-d6 by the exact same factor. The ratio of

Analyte/IS remains constant, preserving quantitative accuracy.

Recovery Normalization: Losses during protein precipitation or extraction are normalized.

Experimental Protocol: LC-MS/MS Quantification
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The following protocol is synthesized from validated bioanalytical methods [1][2].

Reagents & Preparation
Stock Solution: Dissolve 1 mg Berberine-d6 in 1 mL Methanol (1 mg/mL). Store at -20°C in

amber glass (light sensitive).

Working IS Solution: Dilute stock to ~10–50 ng/mL in 50% Methanol/Water.

Sample Preparation (Protein Precipitation)
Aliquot 50 µL of plasma/serum into a 1.5 mL tube.

Add 150 µL of Methanol (containing the Berberine-d6 IS).

Vortex vigorously for 60 seconds.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Inject 5 µL of the supernatant into the LC-MS/MS.

Instrument Parameters
Column: C18 Reverse Phase (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7

µm).

Mobile Phase:

A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.

B: Acetonitrile.[1][2][3][4][5]

Gradient: 15% B to 90% B over 3-5 minutes.

Ionization: ESI Positive Mode (

).

MRM Transitions (Mass Spectrometry)
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Optimization of Collision Energy (CE) is required for specific instruments (e.g., AB Sciex vs.

Agilent).

Analyte
Precursor Ion (

)

Product Ion (

)
Note

Berberine 336.1 320.2 Primary Quantifier

Berberine-d6 342.2 294.3 Validated IS Transition

[2]

Note: While 336.1

320.2 is the standard transition for Berberine, the d6 analog often exhibits a specific
fragmentation pattern (342.2

294.3) due to the deuterium positioning affecting the fragmentation kinetics.

Diagram 2: Bioanalytical Workflow
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Caption: Step-by-step workflow for the quantification of Berberine using Berberine-d6 as an

Internal Standard.

Handling, Stability & Storage
Deuterated standards are high-value reagents requiring strict handling protocols to prevent

degradation or isotopic exchange.

Light Protection: Berberine is an isoquinoline alkaloid prone to photodegradation. Store solid

and solutions in amber vials.

Hygroscopicity: The chloride salt is hygroscopic. Store the solid in a desiccator at -20°C.

Allow the vial to equilibrate to room temperature before opening to prevent condensation.

Solution Stability: Stock solutions in methanol are stable for up to 6 months at -20°C.

However, working solutions (diluted) should be prepared fresh or verified weekly due to

potential adsorption to glass/plastic surfaces at low concentrations [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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